Cas no 7783-05-3 (pyrosulfuric acid)

• Product Name: pyrosulfuric acid
• CAS No: 7783-05-3
• MF: H₂O₇S₂
• MW: 178.141678333282
• CID: 983833
• PubChem ID: 62682
• Update Time: 2025-04-20

pyrosulfuric acid Chemical and Physical Properties

Names and Identifiers

• pyrosulfuric acid
• Pyrosulfuric acid; Sulfuric acid anhydride; Disulfuric acid; Disulphuric acid
• NTC1O8E83E
• Q420720
• Sulfuric acid anhydride
• PYROSULFURIC ACID [MI]
• VFNGKCDDZUSWLR-UHFFFAOYSA-N
• EINECS 231-976-8
• [(HO)S(O)2OS(O)2(OH)]
• 7783-05-3
• sulfo hydrogen sulfate
• Disulphuric acid
• CHEMBL1205545
• mu-oxido-bis(hydroxidodioxidosulfur)
• PSL
• NS00043988
• UNII-NTC1O8E83E
• H2S2O7
• DTXSID7064817
• Disulfuric acid
• CHEBI:29211

• Inchi： 1S/H2O7S2/c1-8(2,3)7-9(4,5)6/h(H,1,2,3)(H,4,5,6)
• InChI Key： VFNGKCDDZUSWLR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OS(=O)(=O)O

Computed Properties

• Exact Mass: 177.92416
• Monoisotopic Mass: 177.92419475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: Colorless monoclinic crystals are easily weathered in air. Dehydration starts at 32.4 ℃ and becomes anhydrous at 100 ℃
• Density: 1.89
• Melting Point: 35°
• PSA: 117.97
• Solubility: Soluble in water, insoluble in ethanol.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal pyrosulfates